![molecular formula C14H12N2O B232438 2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one](/img/structure/B232438.png)
2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one
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Overview
Description
2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one, also known as DMBN, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, materials science, and organic synthesis.
Mechanism of Action
The mechanism of action of 2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one in anti-tumor activity involves the inhibition of the Akt/mTOR signaling pathway, which is known to promote cell survival and proliferation. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are key enzymes involved in the apoptotic pathway. In anti-inflammatory activity, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing the NF-κB signaling pathway.
Biochemical and Physiological Effects:
This compound has been shown to have low cytotoxicity and high selectivity towards cancer cells, making it a promising candidate for anti-tumor therapy. It has also been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one is its ease of synthesis and purification, which makes it a readily available reagent for use in various lab experiments. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for research on 2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one. One direction is the development of novel anti-tumor agents based on the structure of this compound. Another direction is the synthesis of new organic materials with unique properties using this compound as a building block. Additionally, further research is needed to investigate the potential of this compound as an anti-inflammatory agent and its effects on oxidative stress-related diseases.
Synthesis Methods
2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one can be synthesized by the reaction of 2,3-dimethylaniline and 2-chloronicotinoyl chloride in the presence of a base such as pyridine. The reaction proceeds via nucleophilic substitution to form this compound as the final product. This method has been optimized to achieve high yields and purity of this compound.
Scientific Research Applications
2,3-dimethylbenzo[b][1,6]naphthyridin-1(2H)-one has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells. It has also been investigated for its potential use as an anti-inflammatory agent. In materials science, this compound has been used as a building block for the synthesis of novel organic materials with unique properties such as fluorescence and conductivity. In organic synthesis, this compound has been used as a versatile reagent for the synthesis of various heterocyclic compounds.
Properties
Molecular Formula |
C14H12N2O |
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Molecular Weight |
224.26 g/mol |
IUPAC Name |
2,3-dimethylbenzo[b][1,6]naphthyridin-1-one |
InChI |
InChI=1S/C14H12N2O/c1-9-7-13-11(14(17)16(9)2)8-10-5-3-4-6-12(10)15-13/h3-8H,1-2H3 |
InChI Key |
IHZTXJHTCLWCFV-UHFFFAOYSA-N |
SMILES |
CC1=CC2=NC3=CC=CC=C3C=C2C(=O)N1C |
Canonical SMILES |
CC1=CC2=NC3=CC=CC=C3C=C2C(=O)N1C |
Origin of Product |
United States |
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